4-(Iodomethyl)-2,2-dimethyl-1,3-dioxolane
Overview
Description
The compound is a derivative of iodomethane, also known as methyl iodide . Iodomethane is a dense, colorless, volatile liquid. It is related to methane by replacement of one hydrogen atom by an atom of iodine .
Synthesis Analysis
A similar compound, 4-Iodomethyl substituted tetrahydro-β-carbolines, can be prepared via I2-promoted cascade electrophilic cyclization . The reactivity differences of olefins and alkynes ensure that the reaction proceeds smoothly .Molecular Structure Analysis
The molecular structure of a similar compound, 4-(Iodomethyl)aniline, is available on PubChem . It has a molecular formula of C7H8IN .Chemical Reactions Analysis
The chemical reactions of similar compounds involve I2-promoted cascade electrophilic cyclization . This method was successfully applied to the formal synthesis of oxopropaline G .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, 4-(Iodomethyl)pyridine, are available on PubChem . It has a molecular weight of 219.02 g/mol and a topological polar surface area of 12.9 Ų .Scientific Research Applications
Enantioselective Synthesis
A notable application of 4-(Iodomethyl)-2,2-dimethyl-1,3-dioxolane is its role in the enantioselective synthesis of homo-N-nucleosides. Researchers prepared a dioxane homo-sugar analog using 4-(Iodomethyl)-2,2-dimethyl-1,3-dioxolane derived from dimethyl tartrate. This compound was further elaborated into homo-N-nucleoside analogs through reactions with uracil and adenine, showcasing its utility in creating nucleoside analogs with potential biological applications (Yu & Carlsen, 2008).
Polymerizability Studies
Another research avenue involves the polymerization of methyl-substituted 1,3-dioxolanes, examining how substitutions impact the polymerizability of these compounds. The study found that dimethyl substituted 1,3-dioxolanes, including 4-(Iodomethyl)-2,2-dimethyl-1,3-dioxolane, exhibit reluctance to polymerize, providing insights into the synthesis of liquid oligomers and the thermodynamic aspects influencing polymerization processes (Okada, Mita, & Sumitomo, 1975).
Reactivity in Organic Synthesis
The compound has also been involved in studies examining its reactivity in organic synthesis. One such study focused on the synthesis of 1,3-dioxolanes by adding ketones to epoxides, using 4-(Iodomethyl)-2,2-dimethyl-1,3-dioxolane as a catalyst. This process highlights the application of 4-(Iodomethyl)-2,2-dimethyl-1,3-dioxolane in facilitating reactions that yield various 1,3-dioxolane derivatives, demonstrating its versatility in synthetic chemistry (Adams, Barnard, & Brosius, 1999).
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(iodomethyl)-2,2-dimethyl-1,3-dioxolane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11IO2/c1-6(2)8-4-5(3-7)9-6/h5H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBKBPYFNBFEICG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC(O1)CI)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11IO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10456675 |
Source
|
| Record name | 4-(iodomethyl)-2,2-dimethyl-1,3-dioxolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10456675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Iodomethyl)-2,2-dimethyl-1,3-dioxolane | |
CAS RN |
4351-11-5, 23737-52-2 |
Source
|
| Record name | 4-(iodomethyl)-2,2-dimethyl-1,3-dioxolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10456675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(iodomethyl)-2,2-dimethyl-1,3-dioxolane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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